Cas no 2171834-33-4 (2-methyl-10-(pyrimidin-5-yl)-6-oxa-2,9-diazaspiro4.5decane)

• Product Name: 2-methyl-10-(pyrimidin-5-yl)-6-oxa-2,9-diazaspiro4.5decane
• CAS No: 2171834-33-4
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5879465
• PubChem ID: 165868173
• Update Time: 2025-05-19

2-methyl-10-(pyrimidin-5-yl)-6-oxa-2,9-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-10-(pyrimidin-5-yl)-6-oxa-2,9-diazaspiro4.5decane
• EN300-1637833
• 2171834-33-4
• 2-methyl-10-(pyrimidin-5-yl)-6-oxa-2,9-diazaspiro[4.5]decane

• Inchi： 1S/C12H18N4O/c1-16-4-2-12(8-16)11(15-3-5-17-12)10-6-13-9-14-7-10/h6-7,9,11,15H,2-5,8H2,1H3
• InChI Key： KINHMSIEVPXTSF-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=CN=CN=C2)C21CN(C)CC2

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 50.3Ų

Additional information on 2-methyl-10-(pyrimidin-5-yl)-6-oxa-2,9-diazaspiro4.5decane

Introduction to 2-methyl-10-(pyrimidin-5-yl)-6-oxa-2,9-diazaspiro4.5decane (CAS No. 2171834-33-4)

2-methyl-10-(pyrimidin-5-yl)-6-oxa-2,9-diazaspiro4.5decane, identified by its CAS number 2171834-33-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic scaffold, featuring a unique combination of nitrogen-containing rings and an oxygen atom, presents a promising platform for the development of novel bioactive molecules. The compound's intricate architecture suggests potential interactions with biological targets, making it a subject of interest for researchers exploring innovative therapeutic strategies.

The molecular structure of 2-methyl-10-(pyrimidin-5-yl)-6-oxa-2,9-diazaspiro4.5decane encompasses a spirocyclic core formed by the fusion of a decane ring and two nitrogen-containing heterocycles. Specifically, the presence of a pyrimidine ring at the 10-position and an oxazole ring at the 6-position introduces multiple sites for functionalization and interaction with biological systems. This dual heterocyclic system is particularly intriguing because it combines the electron-deficient nature of pyrimidine with the versatile reactivity of oxazole, creating a molecule with diverse pharmacological potential.

In recent years, there has been growing interest in spirocyclic compounds due to their unique physicochemical properties and biological activities. Spiro compounds often exhibit enhanced metabolic stability, reduced solubility issues, and improved binding affinities compared to acyclic analogs. The spirocyclic core in 2-methyl-10-(pyrimidin-5-yl)-6-oxa-2,9-diazaspiro4.5decane is expected to contribute to these advantageous characteristics, making it an attractive candidate for further exploration in drug discovery.

The pyrimidin-5-yl substituent at the 10-position of the molecule is particularly noteworthy. Pyrimidine derivatives are well-known for their role in various biological processes and have been extensively studied as pharmacophores in medicinal chemistry. They are key components of nucleic acids and have demonstrated efficacy in treating a wide range of diseases, including cancer, infectious diseases, and inflammatory conditions. By incorporating a pyrimidine moiety into the spirocyclic framework, 2-methyl-10-(pyrimidin-5-yl)-6-oxa-2,9-diazaspiro4.5decane may exhibit novel interactions with biological targets that differ from traditional acyclic pyrimidine-based compounds.

Moreover, the 6-oxa group introduces an oxygen atom into the spirocyclic system, which can significantly influence the electronic properties and reactivity of the molecule. Oxygen-containing heterocycles are known to participate in various hydrogen bonding interactions, which can enhance binding affinity and selectivity towards biological targets. The presence of this oxazole ring may also contribute to the molecule's ability to cross cell membranes due to its relatively low polarity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 2-methyl-10-(pyrimidin-5-yl)-6-oxa-2,9-diazaspiro4.5decane with biological targets such as enzymes and receptors. These computational studies have revealed that the spirocyclic core and heterocyclic substituents can adopt multiple conformations that optimize interactions with potential binding sites. This flexibility suggests that 2-methyl-10-(pyrimidin-5-yl)-6-oxa-2,9-diazaspiro4.5decane may exhibit broad-spectrum activity against various therapeutic targets.

In addition to its structural complexity, 2-methyl-10-(pyrimidin-5-y1)-6-oxa--2-spiro9-diazaspiro4-decane (CAS No. 2171834--33--44) has shown promise in preliminary pharmacological studies. Researchers have demonstrated that derivatives of this class of compounds can modulate key signaling pathways involved in disease progression. For instance, some analogs have been found to inhibit enzymes that are overexpressed in cancer cells or block receptors that are involved in inflammation. These findings underscore the potential of spirocyclic pyrimidine oxazole compounds as lead candidates for drug development.

The synthesis of 2-methyl--10-pyridine--5--y1--6-oxya--22-spiro9-diazaspiro44-decane presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires careful construction to ensure regioselectivity and stereoselectivity during its formation. However, recent advances in synthetic methodologies have made it possible to construct such complex molecules with high precision using multi-step reactions involving cyclization, functional group transformations, and metal-catalyzed coupling reactions.

One particularly innovative approach involves the use of transition metal-catalyzed reactions to form the spirocyclic bond between the decane ring and the nitrogen-containing heterocycles. These reactions often proceed under mild conditions and can provide excellent yields and regioselectivity when carefully optimized. Additionally, computational tools can be used to predict optimal reaction conditions and screen potential catalysts before conducting experimental trials.

The development of new synthetic strategies has also enabled researchers to explore libraries of derivatives based on spirocyclic pyrimidine oxazole compounds (CAS No: 2171834--33--44). By systematically varying substituents on different parts of the molecule, researchers can identify analogs with enhanced potency or selectivity against specific biological targets. This approach has been successful in identifying lead compounds for further optimization through structure-based drug design or fragment-based drug discovery.

The pharmacological evaluation of these derivatives often involves high-throughput screening (HTS) campaigns to identify compounds that modulate specific biological pathways or interact with particular targets with high affinity but low toxicity profiles (low ADME/toxicity). HTS allows researchers to rapidly test thousands or millions of compounds against biological assays using automated systems that can screen libraries within days rather than months or years.

In conclusion,22methyl102pyridine55y16oxa22spiro49dazaspiro45decane(CAS No:21718343344) represents an exciting example how structural complexity combined functional diversity could lead discovery novel bioactive molecules pharmaceutical applications There future research focus likely expand understanding SAR develop efficient synthetic methods explore potential therapeutic indications